Cas no 62896-61-1 (Benzene, 4-chloro-2-methyl-1-(1-methylethyl)-)

• Product Name: Benzene, 4-chloro-2-methyl-1-(1-methylethyl)-
• CAS No: 62896-61-1
• MF: C₁₀H₁₃Cl
• MW: 168.663222074509
• CID: 429123
• PubChem ID: 20811732
• Update Time: 2025-04-19

Benzene, 4-chloro-2-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-2-methyl-1-(1-methylethyl)-
• 4-chloro-2-methyl-1-propan-2-ylbenzene
• DTXSID10609886
• 62896-61-1
• SCHEMBL1911434
• 4-Chloro-2-methyl-1-(propan-2-yl)benzene

• Inchi： 1S/C10H13Cl/c1-7(2)10-5-4-9(11)6-8(10)3/h4-7H,1-3H3
• InChI Key： ZSTKODDIHPJZBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C)C

Computed Properties

• Exact Mass: 168.07069
• Monoisotopic Mass: 168.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes